Cas no 2243508-50-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2243508-50-9
• MF: C₂₈H₂₆FNO₅
• MW: 475.508151531219
• CID: 5263418
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohexyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobenzoic acid
• 5-cyclohexyloxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-fluorobenzoic acid
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C28H26FNO5/c29-24-15-25(22(27(31)32)14-26(24)35-17-8-2-1-3-9-17)30-28(33)34-16-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-7,10-15,17,23H,1-3,8-9,16H2,(H,30,33)(H,31,32)
• InChI Key： WCQNPSWRYDPXTQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1OC1CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 721
• XLogP3: 6.6
• Topological Polar Surface Area: 84.9

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No: 2243508-50-9

The compound with CAS No: 2243508-50-9, currently known as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of chemical research and development. This compound has garnered attention due to its unique structural properties and potential applications across various industries, including pharmaceuticals, materials science, and advanced manufacturing.

Recent studies have highlighted the importance of this compound in the development of novel materials with enhanced mechanical and thermal stability. Researchers have utilized cutting-edge techniques such as computational modeling and experimental synthesis to explore its properties in depth. The compound's ability to form stable molecular structures under extreme conditions has made it a promising candidate for high-performance materials used in aerospace and automotive industries.

One of the most notable aspects of this compound is its potential role in drug delivery systems. Scientists have discovered that INDEX NAME NOT YET ASSIGNED can act as a carrier for bioactive molecules, enhancing their solubility and bioavailability. This breakthrough could revolutionize the pharmaceutical industry by enabling the development of more effective medications with fewer side effects.

In addition to its practical applications, this compound has also contributed to our understanding of molecular interactions at the nanoscale level. Advanced imaging techniques have revealed intricate details about its molecular architecture, providing valuable insights into how similar compounds can be engineered for specific purposes.

As research on CAS No: 2243508-50-9 continues to progress, its full potential is expected to unfold further. Collaborative efforts between academic institutions and industry leaders are paving the way for innovative solutions that leverage this compound's unique properties. Its role in advancing sustainable chemistry practices is particularly noteworthy, as it offers a pathway toward creating eco-friendly alternatives to traditional chemical processes.

In conclusion, while INDEX NAME NOT YET ASSIGNED remains unnamed, its impact on various scientific domains is undeniable. The compound's versatility and adaptability make it a cornerstone for future discoveries and technological advancements.